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Compound of Interest

Compound Name: (-)-Albine

Cat. No.: B1615923 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(-)-Albine is a quinolizidine alkaloid found in various species of the Lupinus genus. As with

other lupin alkaloids, it can exhibit biological activity and its accurate quantification is crucial for

research, drug development, and food safety applications. This document provides detailed

application notes and protocols for the analysis of (-)-albine using High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS) Method
Application Note:
This HPLC-MS/MS method is designed for the sensitive and selective quantification of (-)-
albine in complex matrices such as plant extracts. The use of a C18 reversed-phase column

allows for the separation of (-)-albine from other related alkaloids. Tandem mass spectrometry

provides high selectivity and sensitivity, enabling low limits of detection and quantification. This

method is suitable for pharmacokinetic studies, metabolic profiling, and quality control of raw

materials and finished products containing (-)-albine.

Quantitative Data Summary:
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Parameter Value Reference

Limit of Quantification (LOQ) 1 - 25 µg/kg [1][2][3]

Recovery >90% [4]

Repeatability (RSD) <10% [4]

Experimental Protocol:
1. Sample Preparation (Solid-Phase Extraction - SPE):

Objective: To extract and clean up (-)-albine from a solid matrix (e.g., lupin flour).

Materials:

Methanol (MeOH)

Water (H₂O)

Formic acid

Solid-Phase Extraction (SPE) cartridges

Procedure:

Weigh 1 gram of the homogenized sample into a centrifuge tube.

Add 10 mL of methanol/water (ratio dependent on matrix, start with 70:30 v/v) with 1%

formic acid.[3]

Vortex for 1 minute and sonicate for 30 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

Load the supernatant from the centrifuged sample onto the SPE cartridge.
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Wash the cartridge with 5 mL of water to remove interferences.

Elute the alkaloids with 5 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase.

Filter the reconstituted sample through a 0.45 µm membrane filter into an HPLC vial.[4]

2. HPLC-MS/MS Analysis:

Instrumentation:

HPLC system with a binary pump, autosampler, and column oven.

Tandem mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Column: Waters Acquity BEH C18 reversed-phase column.[4]

Mobile Phase A: Ammonium formate buffer in water.[4]

Mobile Phase B: Acetonitrile.[4]

Gradient: Optimized to separate (-)-albine from other alkaloids (a typical starting point is a

15-minute gradient).[4]

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).[4]
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Multiple Reaction Monitoring (MRM): Monitor for specific precursor-product ion transitions

for (-)-albine. The exact m/z values will need to be determined by infusing a pure standard

of (-)-albine.

Workflow Diagram:
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Sample Weighing Solvent Extraction
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Data Acquisition & Processing
8

Click to download full resolution via product page

Caption: HPLC-MS/MS analysis workflow for (-)-albine.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
Application Note:
GC-MS is a robust and reliable technique for the analysis of volatile and semi-volatile

compounds like quinolizidine alkaloids. This method is particularly useful for profiling the

alkaloid content in plant extracts and can be used for both qualitative and quantitative analysis

of (-)-albine. The sample preparation involves a liquid-liquid or solid-phase extraction followed

by direct analysis. The mass spectrometer provides definitive identification based on the

fragmentation pattern of the analyte.

Quantitative Data Summary:
Parameter Value Reference

Identification
Based on mass spectra and

retention time
[5]

Experimental Protocol:
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1. Sample Preparation (Solid-Phase Extraction):

Objective: To extract and purify (-)-albine from a solid matrix for GC-MS analysis.

Materials:

0.5 N HCl

5 N NaOH

Dichloromethane (CH₂Cl₂)

Extrelut columns

Procedure:

Suspend the sample pellet in 0.5 N HCl and centrifuge.[5]

Pool the supernatants and adjust the pH to 12 with 5 N NaOH.[5]

Apply the alkaloid solution to an Extrelut column.[5]

Elute the alkaloids with dichloromethane (3 x 20 mL).[5]

Evaporate the solvent to dryness under vacuum at 40°C.[5]

Dissolve the residue in 1.5 mL of dichloromethane for GC-MS analysis.[5]

2. GC-MS Analysis:

Instrumentation:

Gas chromatograph with a split/splitless injector.

Mass spectrometer with an electron ionization (EI) source.

Chromatographic Conditions:
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Column: VF-5ms (5% phenyl, 95% methylpolysiloxane) capillary column (30 m × 0.25 mm,

0.25 µm film thickness).[5]

Injector Temperature: 250°C.[5]

Carrier Gas: Helium at 1 mL/min.[5]

Split Ratio: 1/10.[5]

Injection Volume: 1 µL.[5]

Oven Temperature Program:

Initial temperature: 70°C, hold for 1 min.[5]

Ramp 1: 40°C/min to 150°C.[5]

Ramp 2: 6°C/min to 300°C, hold for 1 min.[5]

Mass Spectrometry Conditions:

Ion Source Temperature: 220°C in EI mode at 70 eV.[5]

Interface Temperature: 270°C.[5]

Mass Range: 50 to 450 m/z.[5]

Workflow Diagram:
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Caption: GC-MS analysis workflow for (-)-albine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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